3-[5,6-dichloro-1-(2-fluorobenzyl)-1H-1,3-benzimidazol-2-yl]-2(1H)-pyridinone

• IUPAC Name: 3-[5,6-dichloro-1-[(2-fluorophenyl)methyl]benzimidazol-2-yl]-1H-pyridin-2-one
• InChI: InChI=1S/C19H12Cl2FN3O/c20-13-8-16-17(9-14(13)21)25(10-11-4-1-2-6-15(11)22)18(24-16)12-5-3-7-23-19(12)26/h1-9H,10H2,(H,23,26)
• InChI Key: QKNOXTYLLUBWHA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C3=CC(=C(C=C3N=C2C4=CC=CNC4=O)Cl)Cl)F
• Molecular Formula: C19H12Cl2FN3O
• Molecular Weight: 388.2 g/mol
• CAS No.: 338774-20-2

Description

3-[5,6-dichloro-1-(2-fluorobenzyl)-1H-1,3-benzimidazol-2-yl]-2(1H)-pyridinone is a useful research compound. Its molecular formula is C19H12Cl2FN3O and its molecular weight is 388.22. The purity is usually 95%.
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Scientific Research Applications

Multidentate N-Heterocyclic Biscarbene Derivatives

Compounds with a benzimidazole backbone have been explored for their capacity to act as multidentate ligands in the formation of complex metal derivatives. For example, the synthesis of 1,1′-(Pyridine-2,6-diyl)bis(3-benzyl-2,3-dihydro-1H-imidazole-2-ylidene), a polydentate N-heterocyclic biscarbene, demonstrates the structural versatility and potential application in organometallic chemistry and catalysis (Caballero et al., 2001).

Fluorinated Polybenzoxazoles

The incorporation of fluorine into polymeric structures, such as fluorinated polybenzoxazoles, highlights the potential of fluoro-substituted benzimidazoles in material science. These materials exhibit excellent properties for gas separation membranes, adhesives, and matrix resins due to their high thermal stability and chemical resistance (Joseph et al., 1994).

Catalytic Activity in Carbon-Carbon Bond Forming Reactions

Benzimidazole derivatives have been synthesized and characterized for their application in catalysis, particularly in carbon-carbon bond-forming reactions. This demonstrates the compound's potential utility in synthetic organic chemistry and the development of new catalytic processes (Akkoç et al., 2016).

Chemosensor for Fluoride Ions

The use of benzimidazolylpyridine derivatives as chemosensors for the detection of fluoride ions showcases the potential application of the compound in analytical chemistry, particularly in environmental monitoring and healthcare diagnostics (Chetia & Iyer, 2008).

Luminescent Properties of Lanthanide Complexes

Research into the luminescent properties of lanthanide complexes with substituted bis(benzimidazolyl)pyridines indicates the potential use of such compounds in the development of new luminescent materials, which could be applied in lighting, displays, and bioimaging technologies (Petoud et al., 1997).